1-Bromoheptane-d7

• Molecular Formula: C7H15Br
• Molecular Weight: 186.14 g/mol
• InChI: InChI=1S/C7H15Br/c1-2-3-4-5-6-7-8/h2-7H2,1H3/i1D3,2D2,3D2
• InChIKey: LSXKDWGTSHCFPP-NCKGIQLSSA-N

1-Bromoheptane-d7: Deuterated Internal Standard for High-Fidelity GC-MS and LC-MS Quantitation

1-Bromoheptane-d7 (CAS 1219802-55-7) is a stable isotope-labeled analog of 1-bromoheptane, wherein seven hydrogen atoms are replaced by deuterium, primarily at the 5, 6, and 7 positions of the heptyl chain . This compound has a molecular formula of C₇H₈D₇Br, a molecular weight of 186.14 g/mol, and is supplied as a liquid with a purity specification of ≥98% (chemical) and 98 atom % D (isotopic enrichment) . As a deuterated alkyl bromide, it is utilized almost exclusively as a stable isotope-labeled (SIL) internal standard (IS) in quantitative mass spectrometry, exploiting the mass shift of +7 Da relative to its non-deuterated counterpart to provide robust analytical correction .

• MS internal standard for isotope dilution quantification
• Tracer for mechanistic and metabolic studies
• Co-eluting standard to correct matrix effects and ion suppression

Why 1-Bromoheptane-d7 is Not Interchangeable with Other Deuterated Heptyl Bromides in Quantitative MS

The selection of a deuterated internal standard for quantitative mass spectrometry is not a generic decision. While all deuterated 1-bromoheptane analogs share a similar chemical backbone, their analytical utility is defined by precise, quantifiable differences in isotopic enrichment, the magnitude of their mass shift, and the specific location of the deuterium label [1]. The use of an insufficiently labeled standard (e.g., a -d1 or -d3 variant) can lead to unacceptable isotopic cross-talk with the natural M+1 or M+2 isotopologues of the unlabeled analyte, severely compromising accuracy and the lower limit of quantitation (LLOQ) [2][3]. Conversely, a fully deuterated standard (-d15) may exhibit undesirable chromatographic separation or altered ionization efficiency due to a significant change in lipophilicity and molecular weight, a well-documented phenomenon known as the 'deuterium effect' [2]. Therefore, a direct quantitative comparison of these specific attributes is essential for method validation and procurement.

• Deuterium placement (e.g., terminal vs. chain) may alter co-elution and fragmentation patterns
• Under-deuterated analogs (d3, d5) may increase isotopic overlap with analyte signals
• Lower isotopic purity (e.g., ~95%) may introduce systematic quantification bias

• [1] Stokvis, E.; Rosing, H.; Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 2005, 19, 401-407. DOI: 10.1002/rcm.1790. View Source
• [2] Ciccimaro, E.; Blair, I. A. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis 2010, 2(2), 311-341. DOI: 10.4155/bio.09.185. View Source
• [3] Gu, H.; et al. The importance of selecting an appropriate internal standard in LC-MS/MS bioanalysis. Bioanalysis 2012, 4(16), 2039-2041. DOI: 10.4155/bio.12.191. View Source

1-Bromoheptane-d7 vs. Alternative Deuterated Heptyl Bromides: A Quantitative Comparison of Key Procurement Specifications

Isotopic Enrichment: 1-Bromoheptane-d7 Achieves 98 atom % D, Balancing Purity and Cost-Effectiveness

The isotopic enrichment of 1-Bromoheptane-d7 is specified at 98 atom % D, which is quantitatively comparable to the >99 atom % D specification of the fully deuterated analog 1-Bromoheptane-d15, and the 99 atom % D specification for the minimally labeled -d1 analog . This level of enrichment ensures that >99.99% of the internal standard molecules will have a mass shift of +7 Da relative to the unlabeled analyte, providing a strong, analytically distinguishable signal with negligible interference from the unlabeled compound [1].

Isotopic Shift

Reported

+7.04 Da (d7) vs. +5.02 Da (d5) vs. +3.01 Da (d3)

Supports clear mass channel separation

Based on MS analysis of alkyl bromides

Evidence Dimension	Isotopic Enrichment (atom % D)
Target Compound Data	98%
Comparator Or Baseline	1-Bromoheptane-d1 (99% atom D); 1-Bromoheptane-d5 (99% atom D); 1-Bromoheptane-d15 (≥98% atom D); Unlabeled 1-Bromoheptane (0.015% natural abundance)
Quantified Difference	Equivalent or near-equivalent isotopic purity across commercially available deuterated forms; the key difference lies in the number and position of labels, not the overall purity.
Conditions	Stated vendor specifications for stable isotope-labeled compounds (2H).

Why This Matters

This provides procurement confidence that the -d7 compound offers the necessary analytical purity without the premium cost often associated with fully labeled or custom-synthesized alternatives.

• [1] De Bièvre, P.; Taylor, P. D. P. Table of the isotopic compositions of the elements. Int. J. Mass Spectrom. Ion Process. 1993, 123(2), 149-166. DOI: 10.1016/0168-1176(93)87009-H. View Source

Mass Spectrometric Differentiation: A +7 Da Mass Shift Provides a Definitive Analytical Window over Lower-Labeled Analogs

The molecular ion ([M]+•) of 1-Bromoheptane-d7 exhibits a nominal mass shift of +7 Da (m/z 186) compared to unlabeled 1-bromoheptane (m/z 179) . This is a larger, and therefore more analytically robust, mass shift than that offered by 1-Bromoheptane-d1 (+1 Da, m/z 180) or 1-Bromoheptane-d5 (+5 Da, m/z 184) . A +7 Da shift places the internal standard's signal far from the naturally occurring M+1 and M+2 isotopologues of the unlabeled analyte (which are due to 13C and 81Br, respectively), minimizing isotopic cross-talk and significantly improving the signal-to-noise ratio and accuracy of quantitation, especially at low concentrations [1].

Deuterium Enrichment

Data to verify

≥98% vs. ~95% for generic

May reduce unlabeled carryover signal

Specification from multiple vendors; verify by NMR

Evidence Dimension	Nominal Mass Shift vs. Unlabeled 1-Bromoheptane (m/z 179)
Target Compound Data	+7 Da (m/z 186)
Comparator Or Baseline	1-Bromoheptane-d1 (+1 Da, m/z 180); 1-Bromoheptane-d3 (+3 Da, m/z 182); 1-Bromoheptane-d5 (+5 Da, m/z 184); 1-Bromoheptane-d15 (+15 Da, m/z 194)
Quantified Difference	+7 Da mass shift provides superior separation from M+1 (+1 Da) and M+2 (+2 Da) natural abundance peaks compared to -d1, -d3, and -d5 analogs. A +15 Da shift is potentially excessive, increasing the risk of chromatographic separation.
Conditions	Electron Ionization (EI) or Electrospray Ionization (ESI) mass spectrometry; based on molecular formula and natural isotopic abundances.

Why This Matters

The +7 Da mass shift is analytically optimal, providing a clear, interference-free quantitation channel that is not achieved by lower-labeled standards, while avoiding the potential chromatographic issues of higher-labeled ones.

• [1] Stokvis, E.; Rosing, H.; Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 2005, 19, 401-407. DOI: 10.1002/rcm.1790. View Source

Deuteration Pattern: Terminal and Mid-Chain Labeling (5,5,6,6,7,7,7-d7) Minimizes Deuterium-Hydrogen Exchange and Ensures Label Stability

The deuteration pattern for 1-Bromoheptane-d7 is specifically at the 5, 5, 6, 6, 7, 7, and 7 positions, meaning the label is concentrated at the terminal end and adjacent mid-chain carbons, distant from the reactive bromine atom . This is in contrast to 1-Bromoheptane-1-d1, where the single deuterium is on the carbon bearing the bromine, a position known to be more susceptible to deuterium-hydrogen (D/H) exchange under certain analytical conditions or during derivatization . The -d7 pattern also differs from the fully deuterated -d15 standard, which, while label-rich, may experience a more pronounced 'deuterium isotope effect' leading to a noticeable shift in gas chromatographic retention time compared to the unlabeled analyte, potentially complicating peak integration [1].

LC-MS/MS Method Performance

Class-level

Precision 7.4–14.7% CV, Accuracy 89–138% at LLOQ (deuterated IS); >20% CV for non-deuterated

Supports bioanalytical method validation review

Class-level data for alkyl halide IS in plasma research matrices

Evidence Dimension	Deuteration Location and Label Stability
Target Compound Data	5,5,6,6,7,7,7-d7 (label remote from C-Br bond)
Comparator Or Baseline	1-Bromoheptane-1-d1 (label on C-Br bond, higher exchange risk); 1-Bromoheptane-d15 (fully deuterated, potential for GC retention time shift)
Quantified Difference	Specific deuteration pattern is designed to minimize D/H exchange. Class-level evidence suggests that remote labeling reduces the likelihood of exchange compared to labeling at a reactive center. The retention time shift for -d15 is quantifiably greater than for -d7 in many LC/GC applications.
Conditions	Stable isotope labeling principles and known behavior of deuterated compounds in GC/LC separations.

Why This Matters

This specific labeling pattern ensures the internal standard's mass remains stable throughout the analytical workflow, from sample preparation to detection, providing more reliable and reproducible quantitation than a standard labeled at a labile position.

• [1] Ciccimaro, E.; Blair, I. A. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis 2010, 2(2), 311-341. DOI: 10.4155/bio.09.185. View Source

Physical Property Equivalence: Boiling Point and Density are Functionally Identical to the Unlabeled Compound for Seamless Method Integration

The physical properties of 1-Bromoheptane-d7 are nearly identical to its unlabeled counterpart, ensuring consistent behavior during sample preparation and chromatographic separation. The boiling point of 1-Bromoheptane-d7 is 178.7±3.0 °C at 760 mmHg , which is statistically indistinguishable from the unlabeled 1-bromoheptane boiling point of 180 °C (lit.) . Similarly, its density of 1.1±0.1 g/cm³ is comparable to the unlabeled compound's density of 1.14 g/mL . This functional equivalence is a key advantage of isotopic labeling and ensures that existing methods for 1-bromoheptane can be adapted directly for the deuterated standard without re-optimization of extraction or separation parameters [1].

Evidence Dimension	Boiling Point and Density
Target Compound Data	Boiling Point: 178.7±3.0 °C; Density: 1.1±0.1 g/cm³
Comparator Or Baseline	Unlabeled 1-Bromoheptane: Boiling Point 180 °C (lit.); Density 1.14 g/mL at 25 °C (lit.)
Quantified Difference	Boiling Point: -1.3 °C (within error); Density: -0.04 g/cm³ (within error)
Conditions	Standard atmospheric pressure (760 mmHg); 25 °C for density.

Why This Matters

This confirms the near-perfect physical mimicry of the deuterated standard, allowing for direct substitution in established analytical workflows without the need for method revalidation due to altered physicochemical properties.

• [1] Stokvis, E.; Rosing, H.; Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 2005, 19, 401-407. DOI: 10.1002/rcm.1790. View Source

Validated Application Scenarios for 1-Bromoheptane-d7 Based on Comparative Evidence

Quantitative GC-MS Analysis of 1-Bromoheptane as a Volatile Organic Impurity (VOI) in Pharmaceuticals

In pharmaceutical quality control, 1-bromoheptane is a potential residual solvent or process impurity. Using 1-Bromoheptane-d7 as an internal standard, with its +7 Da mass shift , enables the development of a highly selective GC-MS method. The 98 atom % D enrichment ensures the internal standard signal is free from interference by the unlabeled analyte's natural isotopologues, allowing for accurate quantitation down to low ppm levels as required by ICH guidelines. The remote deuterium labeling pattern minimizes any risk of D/H exchange during the sample preparation or derivatization steps .

Stable Isotope Dilution Assay (SIDA) for 1-Bromoheptane in Environmental Fate and Biodegradation Studies

For environmental monitoring of 1-bromoheptane in water or soil samples, matrix effects can severely compromise accuracy. A SIDA approach using 1-Bromoheptane-d7 corrects for these effects from the initial extraction through to LC-MS/MS detection. The +7 Da mass difference provides a clear, distinct MS/MS transition for the internal standard , while the near-identical physical properties (boiling point, density) ensure co-extraction and co-elution with the target analyte, thereby normalizing for recovery losses. This provides the most defensible data for regulatory reporting compared to using a structural analog IS.

LC-MS Method Development for Novel Synthetic Pathways Utilizing 1-Bromoheptane as an Alkylating Agent

In chemical process development, 1-bromoheptane is used to introduce a heptyl chain. Monitoring reaction progress and quantifying the residual starting material requires an accurate method unaffected by the reaction matrix. 1-Bromoheptane-d7 is the optimal internal standard because its physical behavior mirrors the analyte , but its +7 Da mass tag allows it to be distinguished from the reactant, product, and byproducts in the complex LC-MS chromatogram. The high isotopic enrichment of 98% provides the sensitivity needed to track the consumption of the limiting reagent and confirm reaction completion.

Validation of New Analytical Methods for Alkyl Bromide Determination per EPA or ISO Protocols

Regulatory method development for volatile halogenated hydrocarbons often requires a demonstrated, robust internal standard. The procurement of 1-Bromoheptane-d7 for this purpose is justified by its quantifiable advantages over lower-labeled analogs. The +7 Da mass shift provides the necessary analytical window to meet the precision and accuracy criteria (e.g., <20% RSD at the LOQ) specified in protocols like EPA Method 8260 . Using a -d1 or -d3 standard would fail validation due to isotopic overlap [1], while the -d15 standard may exhibit a retention time shift that complicates automated peak integration [2], making the -d7 form the most reliable and defensible choice for method validation.

Application

Selection Property

Validation Focus

ApplicationDrug metabolite quantification in research matrices

Selection PropertyCo-elution and ion suppression correction

Validation FocusMatrix-effect evaluation in human plasma research samples

ApplicationEnvironmental tracer for alkyl halide transport studies

Selection PropertyStable isotope labeling for sensitive GC-MS/LC-MS detection

Validation FocusTracer recovery and matrix interference in soil/water samples

ApplicationMechanistic probe for SN2 reaction kinetics

Selection PropertyDeuterium label allows kinetic isotope effect measurement

Validation FocusKIE determination via ²H NMR or MS reaction monitoring

ApplicationForensic confirmation of volatile alkyl bromide exposure

Selection PropertyMass shift for unambiguous identification in headspace GC-MS

Validation FocusMethod specificity in biological specimen analysis

• [1] Gu, H.; et al. The importance of selecting an appropriate internal standard in LC-MS/MS bioanalysis. Bioanalysis 2012, 4(16), 2039-2041. DOI: 10.4155/bio.12.191. View Source
• [2] Ciccimaro, E.; Blair, I. A. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis 2010, 2(2), 311-341. DOI: 10.4155/bio.09.185. View Source